Cas no 1425090-56-7 (1-(propan-2-yl)-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 1-(propan-2-yl)-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 1425090-56-7
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD25509420
• CID: 4598720
• PubChem ID: 83815437
• Update Time: 2025-11-12

1-(propan-2-yl)-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-1H-1,2,4-Triazole-3-Carboxylic Acid
• 1-Isopropyl-1H-1,2,4-Triazole-3-Carboxylic Acid(WX613759)
• 1H-1,2,4-Triazole-3-carboxylic acid, 1-(1-methylethyl)-
• 1-Propan-2-yl-1,2,4-triazole-3-carboxylic acid
• 1-(propan-2-yl)-1H-1,2,4-triazole-3-carboxylic acid
• EN300-268701
• AS-39836
• MFCD25509420
• Z1726128752
• AKOS023557078
• 1-Isopropyl-1H-1,2,4-triazole-3-carboxylicacid
• DB-093047
• CS-0037992
• SCHEMBL12924661
• 1425090-56-7

• MDL： MFCD25509420
• Inchi： 1S/C6H9N3O2/c1-4(2)9-3-7-5(8-9)6(10)11/h3-4H,1-2H3,(H,10,11)
• InChI Key： ITSXMBPUAOXJII-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=NC(C(O)=O)=N1

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles